Cas no 1398044-55-7 (Azido-PEG4-Amido-Tris)
Azido-PEG4-Amido-Tris Chemical and Physical Properties
Names and Identifiers
-
- Azido-PEG4-Amido-Tris
- 3-(2-{2-[2-(2-Azido-ethoxy)-ethoxy]-ethoxy}-ethoxy)-N-(2-hydroxy-1,1-bis-hydroxymethyl-ethyl)-propionamide
- 3-(2-(2-[2-(2-Azido-ethoxy)-ethoxy]-ethoxy)-ethoxy)-n-(2-hydroxy-1,1-bis-hydroxymethyl-ethyl)-propionamide
- 3-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]-N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]propanamide
- 3-(2-(2-[2-(2-Azido-ethoxy)-ethoxy]-ethoxy)-ethoxy)-n-(2-hydroxy-1,1-bis-hydroxymethyl-ethyl)-propio
- 1398044-55-7
- 1-azido-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)-3,6,9,12-tetraoxapentadecan-15-amide
- BP-20914
- CS-0114921
- Azido-PEG4-Amido-Tris, Azido-PEG4-Amido-tri-(carboxyethoxymethyl)-methane
- 4,7,10,13-Tetraoxapentadecanamide, 15-azido-N-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-
- C70171
- DTXSID301126236
- AKOS040741246
- 1-AZIDO-N-[1,3-DIHYDROXY-2-(HYDROXYMETHYL)PROPAN-2-YL]-3,6,9,12-TETRAOXAPENTADECAN-15-AMIDE
- MS-26623
- HY-141249
- DA-71228
-
- Inchi: 1S/C15H30N4O8/c16-19-17-2-4-25-6-8-27-10-9-26-7-5-24-3-1-14(23)18-15(11-20,12-21)13-22/h20-22H,1-13H2,(H,18,23)
- InChI Key: VHNSHQSKKKHCAL-UHFFFAOYSA-N
- SMILES: OCC(CO)(CO)NC(CCOCCOCCOCCOCCN=[N+]=[N-])=O
Computed Properties
- Exact Mass: 394.20636393 g/mol
- Monoisotopic Mass: 394.20636393 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 19
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 141
- Molecular Weight: 394.42
Azido-PEG4-Amido-Tris Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20914-100mg |
Azido-PEG4-Amido-Tris |
1398044-55-7 | 98% | 100mg |
3847CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20914-250mg |
Azido-PEG4-Amido-Tris |
1398044-55-7 | 98% | 250mg |
7695CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20914-500mg |
Azido-PEG4-Amido-Tris |
1398044-55-7 | 98% | 500mg |
13680CNY | 2021-05-07 | |
| TRC | A965715-2.5mg |
Azido-PEG4-Amido-Tris |
1398044-55-7 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A965715-5mg |
Azido-PEG4-Amido-Tris |
1398044-55-7 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A965715-25mg |
Azido-PEG4-Amido-Tris |
1398044-55-7 | 25mg |
$ 250.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A936205-100mg |
Azido-PEG4-Amido-Tris |
1398044-55-7 | ≥95% | 100mg |
¥1,440.00 | 2022-09-29 | |
| MedChemExpress | HY-141249-25mg |
Azido-PEG4-Amido-Tris |
1398044-55-7 | 25mg |
¥600 | 2024-04-20 | ||
| MedChemExpress | HY-141249-50mg |
Azido-PEG4-Amido-Tris |
1398044-55-7 | 50mg |
¥950 | 2024-04-20 | ||
| MedChemExpress | HY-141249-100mg |
Azido-PEG4-Amido-Tris |
1398044-55-7 | 100mg |
¥1450 | 2024-04-20 |
Azido-PEG4-Amido-Tris Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Azido-PEG4-Amido-Tris
Azido-PEG4-Amido-Tris: A Versatile Crosslinker for Bioconjugation and Drug Discovery
The compound Azido-PEG4-Amido-Tris (CAS 1398044-55-7) has emerged as a critical reagent in modern bioconjugation and pharmaceutical research. This PEG-based crosslinker combines the unique properties of an azide functional group with a tetraethylene glycol (PEG4) spacer and a tris-based terminal, making it invaluable for click chemistry applications and targeted drug delivery systems.
With the growing demand for precise biomolecule modification in therapeutic development, Azido-PEG4-Amido-Tris addresses key challenges in antibody-drug conjugate (ADC) development and protein labeling. Its water-soluble PEG spacer improves biocompatibility while maintaining efficient reaction kinetics – a combination that answers researchers' frequent searches for "high-efficiency bioconjugation reagents" and "non-toxic crosslinkers."
The molecular structure features an azido group (-N3) that readily participates in strain-promoted azide-alkyne cycloaddition (SPAAC), one of the most reliable bioorthogonal reactions for live-cell imaging studies. This property aligns perfectly with current trends in theranostic applications and real-time cellular tracking, addressing common search queries about "fluorescent probe conjugation" and "in vivo imaging agents."
In pharmaceutical applications, the PEG4 spacer in Azido-PEG4-Amido-Tris provides optimal distance between conjugated molecules, solving frequent formulation challenges in small molecule-drug conjugates (SMDCs). This characteristic makes it particularly valuable for researchers investigating "controlled drug release systems" and "targeted cancer therapies," as evidenced by its increasing use in ADC optimization studies.
The compound's tris(hydroxymethyl)aminomethane (Tris) derivative moiety enhances stability in aqueous solutions, addressing a common pain point in bioconjugate storage and handling. This feature responds to frequent technical questions about "improving conjugate shelf-life" and "maintaining reaction efficiency in buffer systems."
Recent applications in nanoparticle functionalization have further expanded the utility of Azido-PEG4-Amido-Tris, particularly in developing multifunctional drug carriers. Its compatibility with various nanocarrier systems answers growing industry needs for "modular drug delivery platforms" and "combination therapy approaches," as seen in emerging research on immunotherapy conjugates.
Quality control parameters for Azido-PEG4-Amido-Tris typically include HPLC purity verification (>95%) and mass spectrometry confirmation, meeting stringent requirements for GMP-grade bioconjugation reagents. These specifications align with pharmaceutical industry searches for "characterized conjugation reagents" and "reproducible crosslinking chemistry."
The compound's stability profile allows for flexible storage conditions (typically -20°C under inert atmosphere), addressing practical concerns about "reagent handling protocols" and "long-term storage of azide compounds." This practical advantage contributes to its growing adoption in both academic research and industrial applications.
Emerging trends in precision medicine have created new opportunities for Azido-PEG4-Amido-Tris applications, particularly in developing patient-specific therapeutics. The reagent's modular design supports innovative approaches to "personalized drug conjugates" and "adaptive treatment strategies," reflecting current movements toward tailored therapeutic solutions.
As research continues to evolve, Azido-PEG4-Amido-Tris maintains its position as a versatile tool bridging chemical biology and pharmaceutical development. Its balanced properties – combining efficient reactivity with biological compatibility – make it particularly valuable for addressing contemporary challenges in targeted therapy development and diagnostic agent design.
1398044-55-7 (Azido-PEG4-Amido-Tris) Related Products
- 2086689-00-9(N-(Azido-PEG3)-N-bis(PEG1-t-butyl ester))
- 1333154-73-6(4,8,15,18,21,24,27,30,33,36-Decaoxa-12-azaheptatriacontanamide, 6-[(15-amino-1-oxo-4,7,10,13-tetraoxapentadec-1-yl)amino]-N-3,6,9,12,15,18,21,24-octaoxapentacos-1-yl-11-oxo-6-(5-oxo-2,9,12,15,18,21,24,27,30-nonaoxa-6-azahentriacont-1-yl)-)
- 1416560-78-5(4,7,10,13,16,19-Hexaoxaheneicosanamide, 21-azido-N-2-propyn-1-yl-)
- 2086689-05-4(2-(Azido-PEG3-amido)-1,3-bis(carboxylethoxy)propane)
- 1398044-52-4(2-(Azido-PEG2-amido)-1,3-propandiol)
- 1421933-29-0(Azido-PEG4-Amido-tri-(t-butoxycarbonylethoxymethyl)-methane)
- 1398044-51-3(2-\u200bAzido-\u200b6,\u200b6-\u200bbis(2-\u200bcarboxyethoxy)\u200bmethyl\u200b-\u200b8-\u200boxo-4,\u200b11,\u200b14,\u200b17,\u200b20-\u200bpentaoxa-\u200b7-\u200bazadocosanoic Acid)
- 1428661-67-9(Amino-Tri-(m-PEG4-ethoxymethyl)-methane)
- 2172495-09-7(3,3-dimethyl-1,4-oxazepan-5-one)
- 1333154-69-0(4,8,15,18,21,24-Hexaoxa-12-azapentacosanamide, 6-[(15-amino-1-oxo-4,7,10,13-tetraoxapentadec-1-yl)amino]-11-oxo-6-(5-oxo-2,9,12,15,18-pentaoxa-6-azanonadec-1-yl)-N-3,6,9,12-tetraoxatridec-1-yl-)